5-Methyl-2-(2-methylpropyl)piperidine

• Molecular Formula: C10H21N
• Molecular Weight: 155.28 g/mol
• IUPAC Name: 5-methyl-2-(2-methylpropyl)piperidine
• InChI: InChI=1S/C10H21N/c1-8(2)6-10-5-4-9(3)7-11-10/h8-11H,4-7H2,1-3H3
• InChI Key: YUGDWGCKVPCZNG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(NC1)CC(C)C

Description

5-Methyl-2-(2-methylpropyl)piperidine is a piperidine derivative with a saturated six-membered ring structure. Its IUPAC name reflects substituents at positions 2 and 5: a 2-methylpropyl (isobutyl) group at position 2 and a methyl group at position 4. The molecular formula is C₁₀H₂₁N, with a molecular weight of 155.28 g/mol. As a secondary amine, it exhibits basicity and lipophilicity, typical of alkyl-substituted piperidines. Piperidine derivatives are widely used in pharmaceuticals, agrochemicals, and organic synthesis due to their structural versatility and biological relevance .

Preparation Methods

The synthesis of 5-Methyl-2-(2-methylpropyl)piperidine can be achieved through several synthetic routes. One common method involves the use of multi-component reactions, which are efficient and environmentally friendly . For example, a pseudo five-component reaction involving aromatic aldehydes, anilines, and alkyl acetoacetates under reflux conditions in ethanol can yield substituted piperidines . Another method involves the use of a quinoline organocatalyst and trifluoroacetic acid as a cocatalyst to afford enantiomerically enriched piperidines .

Chemical Reactions Analysis

5-Methyl-2-(2-methylpropyl)piperidine undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This compound can undergo nucleophilic substitution reactions, often using reagents like alkyl halides or sulfonates.

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

5-Methyl-2-(2-methylpropyl)piperidine has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex piperidine derivatives, which are valuable in medicinal chemistry.

Biology: Piperidine derivatives are studied for their potential biological activities, including antibacterial, antifungal, and anticancer properties.

Medicine: This compound is explored for its potential use in developing new pharmaceuticals, particularly those targeting the central nervous system.

Industry: Piperidine derivatives are used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Methyl-2-(2-methylpropyl)piperidine involves its interaction with specific molecular targets and pathways. Piperidine derivatives are known to interact with neurotransmitter receptors in the central nervous system, modulating their activity and leading to various pharmacological effects . The exact molecular targets and pathways can vary depending on the specific derivative and its intended use.

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Substituents/Functional Groups	Molecular Weight (g/mol)	Key Properties
5-Methyl-2-(2-methylpropyl)piperidine	C₁₀H₂₁N	2-(2-methylpropyl), 5-methyl	155.28	Liquid at RT, lipophilic, basic
2-[5-(2-Methylpropyl)-1,2,4-oxadiazol-3-yl]piperidine hydrochloride	C₁₁H₂₀ClN₃O	2-(oxadiazole with 2-methylpropyl), HCl salt	245.75	Solid, water-soluble (salt form)
5-(Hydroxymethyl)-5-phenylpiperidin-2-one	C₁₂H₁₅NO₂	5-phenyl, 5-hydroxymethyl, ketone	205.25	Solid, polar, hydrogen-bonding capable

Key Observations:

• Substituent Diversity: The target compound features simple alkyl groups, whereas the oxadiazole derivative () incorporates a heterocyclic ring, enhancing electronic complexity. The piperidinone derivative () includes aromatic (phenyl) and polar (hydroxymethyl, ketone) groups, increasing polarity .
• Physical State: Alkyl-substituted piperidines like the target compound are typically liquids, while salts (e.g., hydrochloride) and polar derivatives (e.g., piperidinones) are solids .

Physicochemical Behavior

• Solubility: The hydrochloride salt () exhibits higher aqueous solubility than the non-ionic target compound. The piperidinone’s ketone and hydroxymethyl groups enhance polarity, favoring solubility in polar solvents .
• Reactivity : The target compound’s secondary amine can undergo alkylation or acylation. In contrast, the oxadiazole ring is electrophilic, enabling nucleophilic substitutions .

Biological Activity

5-Methyl-2-(2-methylpropyl)piperidine is a nitrogen-containing organic compound belonging to the piperidine class, characterized by its six-membered ring structure with one nitrogen atom. This compound has garnered attention for its diverse biological activities and potential applications in pharmacology and medicinal chemistry.

Chemical Structure and Properties

The molecular formula of 5-Methyl-2-(2-methylpropyl)piperidine is $C_{10}H_{21}N$, with a molecular weight of approximately 155.28 g/mol. The unique substitution pattern of the methyl and 2-methylpropyl groups on the piperidine ring significantly influences its chemical reactivity and biological interactions.

Property	Value
Molecular Formula	$C_{10}H_{21}N$
Molecular Weight	155.28 g/mol
Structure	Six-membered ring with one nitrogen

Biological Activity Overview

Research indicates that 5-Methyl-2-(2-methylpropyl)piperidine exhibits notable biological activity, particularly as a potential ligand in various biochemical assays. Its structural characteristics allow it to interact with multiple biological targets, making it a subject of interest in pharmacological studies.

• Receptor Interaction : The compound has been shown to interact with various receptors, influencing neurotransmitter systems and potentially affecting mood and cognitive functions.
• Enzyme Inhibition : Preliminary studies suggest that it may act as an inhibitor for certain enzymes, which could be beneficial in treating conditions like Alzheimer's disease and other neurodegenerative disorders .
• Antioxidant Properties : Similar piperidine derivatives have demonstrated antioxidant activity, suggesting that this compound may also possess the ability to scavenge free radicals, thus contributing to cellular protection .

Case Studies and Research Findings

Several studies have evaluated the biological activity of piperidine derivatives, including 5-Methyl-2-(2-methylpropyl)piperidine. Below are some key findings:

• Pharmacological Evaluation : A study utilized computer-aided drug design to predict the pharmacological activity of new piperidine derivatives, including 5-Methyl-2-(2-methylpropyl)piperidine. The results indicated potential applications in treating cancer, central nervous system diseases, and as local anesthetics .
• In Vitro Studies : In vitro assays have shown that compounds similar to 5-Methyl-2-(2-methylpropyl)piperidine can enhance the efficacy of established drugs like doxorubicin by inhibiting P-glycoprotein (P-gp), which is involved in drug resistance mechanisms .
• Toxicity Assessments : Toxicological evaluations have indicated that while these compounds can exhibit beneficial effects, they also require careful assessment for adverse effects, particularly regarding liver and kidney function due to their metabolic pathways .